Diholmium dioxide sulphide

Specification

• CAS No.: 12162-58-2
• Molecular Formula: Ho2O2S
• Molecular Weight: 393.919
• IUPAC Name: holmium(3+);oxygen(2-);sulfide
• Standard InChI: InChI=1S/2Ho.2O.S/q2*+3;3*-2
• Standard InChI Key: JNLNQNGGHHMVMS-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[S-2].[Ho+3].[Ho+3]

Introduction

Holmium Oxide (Ho₂O₃): Properties and Applications

Structural and Physical Characteristics

Holmium oxide crystallizes in a cubic bixbyite structure with a lattice parameter of 1.06 nm. Key properties include:

• Appearance: Tannish yellow in daylight, fiery orange-red under trichromatic light due to sharp absorption bands.

• Thermal Stability: Melting point of 2,415°C and boiling point of 3,900°C.

• Density: 3.79 g/cm³.

• Band Gap: 5.3 eV, contributing to its optical activity.

Synthesis Methods

Ho₂O₃ is synthesized via:

• Thermal Decomposition: Heating holmium nitrate (Ho(NO₃)₃) or hydroxycarbonate precursors.

• Phyto-Fabrication: Using Hyphaene thebaica fruit extracts as reducing agents, followed by annealing at 500°C.

Table 1: Ho₂O₃ Synthesis Routes

Method	Precursor	Conditions	Yield/Quality
Thermal Decomposition	Ho(NO₃)₃·5H₂O	500–700°C, inert atmosphere	High purity (>99%)
Phyto-Fabrication	Hyphaene thebaica	60°C heating, 500°C annealing	Nanoparticles (10–50 nm)

Applications

Ho₂O₃ is valued for:

• Optical Calibration: Sharp absorption peaks enable spectrophotometer calibration.

• Glass Coloring: Produces yellow or red hues in specialty glasses.

• Catalysis: Potential in oxidation-reduction reactions due to high surface area.

Holmium Sulfide (Ho₂S₃): Properties and Reactions

Structural and Magnetic Behavior

Ho₂S₃ adopts a monoclinic crystal structure (space group P21/m) with:

• Magnetic Order: Antiferromagnetic below 6 K.

• Density: ~6.0 g/cm³ (estimated from analogous rare earth sulfides).

Chemical Reactions

Ho₂S₃ participates in redox and substitution reactions:

• Oxidation: Forms Ho₂O₃ and SO₂ at elevated temperatures.

• Reduction: Yields elemental holmium and H₂S under hydrogen gas.

• Substitution: Reacts with selenium to form Ho₂Se₃.

Table 2: Ho₂S₃ Reaction Pathways

Reaction Type	Reagents/Conditions	Products
Oxidation	O₂, 500–700°C	Ho₂O₃ + SO₂
Reduction	H₂, high temperature	Ho + H₂S
Substitution	Se, 1,300–1,500°C	Ho₂Se₃ + S

Comparative Analysis with Rare Earth Sulfides

Property	Ho₂S₃	Dy₂S₃	Gd₂S₃
Crystal System	Monoclinic	Monoclinic	Cubic
Magnetic Order	Antiferromagnetic	Paramagnetic	Ferromagnetic
Synthesis Temp.	1,598 K	1,550 K	1,300 K
Key Application	Optical devices	Magnetic alloys	Refrigeration

Challenges and Research Gaps

Unresolved Questions on Ho₂S₃

• Stability: Limited data on decomposition pathways under varying pH or humidity.

• Toxicity: No comprehensive studies on bioaccumulation or environmental impact.

Opportunities for Innovation

• Nanoparticle Engineering: Phyto-fabrication (as demonstrated for Ho₂O₃) could enhance Ho₂S₃ synthesis efficiency.

• Composite Materials: Integration with other sulfides (e.g., Gd₂S₃) for tailored magnetic properties.